Cas no 136469-84-6 (N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine)

• Product Name: N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine
• CAS No: 136469-84-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• MDL: MFCD03856647
• CID: 3079346
• PubChem ID: 3154226
• Update Time: 2025-10-29

N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine
• N,N-dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine, AldrichCPR
• EN300-71540
• 136469-84-6
• N',N'-dimethyl-N-(pyridin-4-ylmethyl)ethane-1,2-diamine
• CS-0258831
• AKOS000131030
• [2-(dimethylamino)ethyl](pyridin-4-ylmethyl)amine
• SCHEMBL16268880
• Z90512844
• N1,N1-Dimethyl-N2-(pyridin-4-ylmethyl)ethane-1,2-diamine
• [2-(dimethylamino)ethyl][(pyridin-4-yl)methyl]amine
• LFA46984

• MDL： MFCD03856647
• Inchi： 1S/C10H17N3/c1-13(2)8-7-12-9-10-3-5-11-6-4-10/h3-6,12H,7-9H2,1-2H3
• InChI Key： QQSDZNWIOXPTLT-UHFFFAOYSA-N
• SMILES： N(C)(C)CCNCC1C=CN=CC=1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 278.3±20.0 °C at 760 mmHg
• Flash Point: 122.1±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine

Comprehensive Guide to N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine (CAS No. 136469-84-6): Properties, Applications, and Market Insights

N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine (CAS No. 136469-84-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This diamino derivative, featuring a pyridine moiety, exhibits unique chemical properties that make it valuable for various synthetic and industrial applications. Researchers and manufacturers are increasingly exploring its potential due to its versatile reactivity and structural adaptability.

The molecular structure of N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine includes a pyridin-4-ylmethyl group attached to an ethylenediamine backbone, with dimethyl substitutions on one nitrogen. This configuration enhances its solubility in polar solvents and improves its stability under various reaction conditions. The presence of both aliphatic and aromatic nitrogen atoms allows this compound to participate in diverse chemical reactions, including coordination chemistry, nucleophilic substitutions, and catalytic processes.

One of the most prominent applications of N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine is in the development of pharmaceutical intermediates. Its ability to act as a ligand or a building block in drug synthesis has made it a key component in the production of bioactive molecules. Recent studies highlight its role in creating novel antimicrobial agents and central nervous system (CNS) targeting compounds, aligning with the growing demand for innovative therapeutic solutions.

In agrochemical research, N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine is utilized as a precursor for crop protection agents and plant growth regulators. The compound’s structural features enable the design of molecules that can interact with biological targets in pests or plants, contributing to sustainable agriculture practices. With the global focus on eco-friendly pesticides and precision farming, this compound is gaining traction among agrochemical innovators.

The material science sector also benefits from the unique properties of N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine. It serves as a monomer or crosslinking agent in the synthesis of advanced polymers and coordination complexes. These materials find applications in coatings, adhesives, and even energy storage systems, addressing the need for high-performance materials in modern technology.

From a market perspective, the demand for N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine is expected to grow steadily, driven by its expanding applications in life sciences and specialty chemicals. Manufacturers are investing in scalable synthesis methods to meet the requirements of pharmaceutical and agrochemical industries. Additionally, regulatory approvals and green chemistry initiatives are shaping the production processes, ensuring compliance with environmental and safety standards.

Researchers frequently search for information on the synthesis of N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine, its spectroscopic characterization, and industrial-scale production techniques. Addressing these queries, recent advancements have focused on optimizing reaction yields and reducing byproducts through catalytic methods. The compound’s NMR spectra and HPLC purity analysis are also critical for quality control in commercial batches.

In conclusion, N,N-Dimethyl-N'-pyridin-4-ylmethyl-ethane-1,2-diamine (CAS No. 136469-84-6) is a multifaceted compound with significant potential across multiple industries. Its role in drug discovery, agrochemical innovation, and advanced materials underscores its importance in contemporary chemistry. As research continues to uncover new applications, this compound is poised to remain a key player in the development of next-generation chemical solutions.